2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C20H25FN4OS
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C20H25FN4OS/c1-14-2-7-17-18(12-14)27-20(22-17)23-19(26)13-24-8-10-25(11-9-24)16-5-3-15(21)4-6-16/h3-6,14H,2,7-13H2,1H3,(H,22,23,26)
• InChI Key: NYXLCSQALOVWCX-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)CN3CCN(CC3)C4=CC=C(C=C4)F

Description

2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as FMPA and is a member of the benzothiazole family of compounds. FMPA has been found to have a wide range of applications in the field of medicinal chemistry, and its synthesis, mechanism of action, and physiological effects have been extensively studied.

Mechanism of Action

The exact mechanism of action of FMPA is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. FMPA has been found to increase the levels of serotonin and dopamine in the brain, leading to its potential use as an antidepressant and antipsychotic agent.
Biochemical and Physiological Effects:
FMPA has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, leading to its potential use as an antidepressant and antipsychotic agent. FMPA has also been found to have anxiolytic effects, reducing anxiety and stress in animal models.

Advantages and Limitations for Lab Experiments

FMPA has several advantages for use in lab experiments. It is a well-characterized compound that can be synthesized in high yields and purity. FMPA has also been extensively studied for its potential pharmacological properties, making it a suitable compound for testing in animal models. However, FMPA has some limitations for use in lab experiments. It is a relatively new compound, and its long-term effects are not fully understood. Additionally, FMPA has not been studied extensively in humans, limiting its potential for clinical use.

Future Directions

There are several future directions for research on FMPA. One area of research is the potential use of FMPA in the treatment of neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease. Another area of research is the development of new compounds based on the structure of FMPA, with the potential for improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of FMPA and its long-term effects.

Synthesis Methods

The synthesis of FMPA involves the reaction of 4-fluorophenylpiperazine with 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-amine in the presence of acetic anhydride. The resulting product is then purified through column chromatography to obtain pure FMPA. The synthesis of FMPA has been optimized to produce high yields and purity, making it a suitable compound for scientific research.

Scientific Research Applications

FMPA has been extensively studied for its potential pharmacological properties. It has been found to have a wide range of applications in the field of medicinal chemistry, including as an antidepressant, anxiolytic, and antipsychotic agent. FMPA has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease.